Cas no 33462-81-6 (cyclopropyl(diphenyl)sulfonium;tetrafluoroborate)

• Product Name: cyclopropyl(diphenyl)sulfonium;tetrafluoroborate
• CAS No: 33462-81-6
• MF: C₁₅H₁₅BF₄S
• MW: 314.149216890335
• MDL: MFCD00011873
• CID: 317506
• PubChem ID: 87566401
• Update Time: 2025-05-19

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Cyclopropyldiphenylsulphonium tetrafluoroborate
• cyclopropyl(diphenyl)sulfanium,tetrafluoroborate
• Cyclopropyldiphenylsulfonium Tetrafluoroborate
• cyclopropyldiphenylsulfonium fluoroborate
• diphenylcyclopropylsulfonium tetrafluoroborate
• EINECS 251-530-6
• tetrafluoroboro cyclopropyldiphenyl sulphonium
• Cyclopropyldiphenylsulfonium fluoborate
• Sulfonium, cyclopropyldiphenyl-, tetrafluoroborate(1-)
• Cyclopropyldiphenylsulfonium fluoborate.
• CYCLOPROPYLDIPHENYLSULFONIUM TETRFLUOROBORATE
• CYCLOPROPYLDIPHENYLSULFONIUM TETRAFLUOR
• Cyclopropyldiphenylsulfonium
• Cyclopropyldiphenyl sulfonium tetrafluoroborate,98%
• cyclopropyl(diphenyl)sulfonium;tetrafluoroborate
• 33462-81-6
• CYCLOPROPYLDIPHENYLSULFONIUMTETRAFLUOROBORATE
• BCP30705
• J-019198
• FT-0624301
• J-520194
• GS-6264
• MFCD00011873
• ZB0721
• SY045385
• Cyclopropyldiphenylsulphonium tetrafluoroborate pound>>cyclopropyl(diphenyl)sulfanium tetrafluoroborate
• DTXSID30187111
• cyclopropyl(diphenyl)sulfanium;tetrafluoroborate
• cyclopropyldiphenylsulfanium; tetrafluoroboranuide
• CS-0067756
• cyclopropyl diphenyl sulfonium tetrafluoroborate
• BP-21022
• C15H15BF4S
• NS00029494
• SCHEMBL3265989
• cyclopropyl(diphenyl)sulfonium tetrafluoroborate
• EN300-7366324
• DWEYKSWKFYZEGZ-UHFFFAOYSA-N
• Cyclopropyldiphenylsulfonium tetrafluoroborate, AldrichCPR
• AKOS015832936
• cyclopropyldiphenylsulfanium tetrafluoroborate
• DB-264729

• MDL： MFCD00011873
• Inchi： 1S/C15H15S.BF4/c1-3-7-13(8-4-1)16(15-11-12-15)14-9-5-2-6-10-14;2-1(3,4)5/h1-10,15H,11-12H2;/q+1;-1
• InChI Key： DWEYKSWKFYZEGZ-UHFFFAOYSA-N
• SMILES： [S+](C1C=CC=CC=1)(C1C=CC=CC=1)C1CC1.F[B-](F)(F)F

Computed Properties

• Exact Mass: 314.09200
• Monoisotopic Mass: 314.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 139.0 to 143.0 deg-C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 25.30000
• LogP: 5.18530
• Solubility: Not determined
• Vapor Pressure: No data available

cyclopropyl(diphenyl)sulfonium;tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical additives Process Aids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Material Chemicals High Polymer Materials

Additional information on cyclopropyl(diphenyl)sulfonium;tetrafluoroborate

Comprehensive Overview of Cyclopropyl(diphenyl)sulfonium Tetrafluoroborate (CAS No. 33462-81-6)

Cyclopropyl(diphenyl)sulfonium tetrafluoroborate (CAS No. 33462-81-6) is a specialized sulfonium-based compound widely utilized in advanced chemical synthesis and material science applications. This compound, characterized by its unique cyclopropyl and diphenyl functional groups, has garnered significant attention due to its role as a photoacid generator (PAG) in photoresist formulations for semiconductor manufacturing. With the growing demand for high-performance electronic devices, researchers and industry professionals are increasingly exploring its potential in next-generation lithography and UV curing technologies.

The molecular structure of cyclopropyl(diphenyl)sulfonium tetrafluoroborate combines a sulfonium cation with a tetrafluoroborate anion, offering exceptional stability and reactivity under controlled conditions. This makes it a preferred choice for applications requiring precise photochemical decomposition. Recent studies highlight its efficiency in deep-UV (DUV) and extreme-UV (EUV) lithography, aligning with the semiconductor industry's push toward smaller node technologies. Users frequently search for terms like "sulfonium salts in photoresists" or "PAGs for EUV lithography", reflecting the compound's relevance in cutting-edge research.

Beyond semiconductors, cyclopropyl(diphenyl)sulfonium tetrafluoroborate is explored in polymer chemistry and catalysis. Its ability to initiate cationic polymerization under light exposure has opened doors for green chemistry initiatives, reducing the need for hazardous initiators. Environmental concerns and regulatory shifts toward sustainable materials have driven interest in such alternatives, with queries like "eco-friendly photoinitiators" trending in scientific forums.

Handling and storage of CAS No. 33462-81-6 require adherence to standard laboratory protocols, emphasizing its compatibility with anhydrous solvents and light-sensitive environments. Analytical techniques like NMR spectroscopy and HPLC are commonly employed to verify its purity, a critical factor for reproducibility in high-stakes applications. The compound's stability under inert atmospheres further enhances its utility in industrial-scale processes.

In summary, cyclopropyl(diphenyl)sulfonium tetrafluoroborate represents a versatile tool in modern chemistry, bridging gaps between microelectronics, materials science, and sustainable innovation. As industries prioritize miniaturization and energy efficiency, this compound is poised to remain at the forefront of technological advancements.